Cas no 1807022-19-0 (4-Bromo-2-cyano-6-fluorobenzenesulfonyl chloride)

• Product Name: 4-Bromo-2-cyano-6-fluorobenzenesulfonyl chloride
• CAS No: 1807022-19-0
• MF: C₇H₂BrClFNO₂S
• MW: 298.51668214798
• CID: 4973624
• Update Time: 2025-10-28

4-Bromo-2-cyano-6-fluorobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-cyano-6-fluorobenzenesulfonyl chloride

• Inchi： 1S/C7H2BrClFNO2S/c8-5-1-4(3-11)7(6(10)2-5)14(9,12)13/h1-2H
• InChI Key： QXCRSESDTCODQH-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C#N)C=1)S(=O)(=O)Cl)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 360
• XLogP3: 2.5
• Topological Polar Surface Area: 66.3

Additional information on 4-Bromo-2-cyano-6-fluorobenzenesulfonyl chloride

Introduction to 4-Bromo-2-cyano-6-fluorobenzenesulfonyl chloride (CAS No. 1807022-19-0)

4-Bromo-2-cyano-6-fluorobenzenesulfonyl chloride, identified by the CAS number 1807022-19-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their versatility in synthetic chemistry, particularly in the development of active pharmaceutical ingredients (APIs) and agrochemicals. The presence of multiple substituents—bromo, cyano, and fluorine—makes this molecule a valuable intermediate in constructing more complex structures with tailored biological activities.

The structural features of 4-Bromo-2-cyano-6-fluorobenzenesulfonyl chloride contribute to its unique reactivity and utility. The sulfonyl chloride group (-SO₂Cl) is highly electrophilic, making it an excellent electrophile in nucleophilic substitution reactions. This property is particularly useful in the synthesis of sulfonamides, which are a major class of drugs known for their antimicrobial, anti-inflammatory, and antiviral properties. The bromine atom at the para position relative to the sulfonyl group provides a handle for further functionalization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of biaryl compounds that are prevalent in many bioactive molecules.

The cyano group (-CN) introduces a polar electron-withdrawing moiety, which can influence both the electronic properties and the solubility of derivatives. Additionally, the fluorine atom at the meta position adds another layer of complexity, as fluorine is known to modulate metabolic stability and binding affinity in drug candidates. Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry due to their ability to enhance bioavailability and reduce susceptibility to degradation by metabolic enzymes.

In recent years, 4-Bromo-2-cyano-6-fluorobenzenesulfonyl chloride has been explored in several cutting-edge research projects aimed at developing novel therapeutic agents. For instance, researchers have utilized this compound as a key intermediate in synthesizing small-molecule inhibitors targeting specific protein-protein interactions implicated in cancer progression. The combination of bromine and cyano groups allows for efficient diversification of the molecular scaffold through transition-metal-catalyzed reactions, enabling rapid screening of pharmacophore space.

Another area where this compound has shown promise is in the development of next-generation agrochemicals. The structural motif present in 4-Bromo-2-cyano-6-fluorobenzenesulfonyl chloride is reminiscent of many herbicides and fungicides that exhibit high efficacy against pests while maintaining environmental safety. By leveraging its reactivity, chemists have been able to design derivatives with improved selectivity and reduced toxicity profiles.

The fluorine substituent plays a critical role in modulating the pharmacokinetic properties of drug candidates derived from this scaffold. Fluorine atoms can enhance binding affinity by increasing lipophilicity and reducing hydrogen bonding interactions with biological targets. Moreover, fluorine-labeled compounds are often more amenable to detection using nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), facilitating structural elucidation and kinetic studies.

From a synthetic chemistry perspective, 4-Bromo-2-cyano-6-fluorobenzenesulfonyl chloride serves as a versatile building block that can be incorporated into diverse molecular architectures. Its compatibility with various reaction conditions makes it suitable for both academic research laboratories and industrial-scale synthesis. The growing demand for custom synthetic intermediates has positioned this compound as a valuable asset in drug discovery pipelines worldwide.

The cyano group’s ability to participate in condensation reactions with aldehydes or ketones allows for the facile preparation of Schiff bases and other heterocyclic compounds. These derivatives have been investigated for their potential applications in catalysis, material science, and medicinal chemistry. The bromine atom further extends the synthetic possibilities by enabling halogen-metal exchange reactions or direct arylation processes.

Recent advancements in computational chemistry have also contributed to the optimization of synthetic routes involving 4-Bromo-2-cyano-6-fluorobenzenesulfonyl chloride. Molecular modeling studies have helped predict reaction outcomes and identify optimal conditions for maximizing yield and minimizing byproducts. Such computational tools are indispensable in modern drug development, where efficiency and cost-effectiveness are paramount.

In conclusion, 4-Bromo-2-cyano-6-fluorobenzenesulfonyl chloride (CAS No. 1807022-19-0) represents a structurally rich intermediate with broad applicability across multiple domains of chemical research. Its unique combination of substituents—bromo, cyano, and fluorine—enhances its utility as a synthon for constructing complex molecules with desirable biological activities. As pharmaceutical innovation continues to evolve, compounds like this will remain indispensable tools for chemists striving to develop safer, more effective therapeutics.